Cas no 103264-09-1 (5-Benzothiazoleaceticacid, 2-methyl-)
103264-09-1 structure
Product Name:5-Benzothiazoleaceticacid, 2-methyl-
CAS No:103264-09-1
MF:C10H9NO2S
MW:207.248961210251
CID:125570
PubChem ID:787088
Update Time:2025-04-18
5-Benzothiazoleaceticacid, 2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazoleaceticacid, 2-methyl-
- 2-(2-methyl-1,3-benzothiazol-5-yl)acetic acid
- 5-Benzothiazoleaceticacid,2-methyl-(6CI,9CI)
- (2-methyl-benzothiazol-5-yl)-acetic acid
- 2-Methyl-5-carboxymethyl-benzthiazol
- 2-Methyl-6-carboxymethyl-benzthiazol
- ACMC-20m657
- Ambcb5156931
- CBDivE_003660
- CTK0H2476
- Enamine_000112
- Oprea1_715535
- SureCN7231445
- DTXSID00354934
- 103264-09-1
- Cambridge id 5156931
- SCHEMBL7231445
- SR-01000197276-1
- HMS1394F02
- SR-01000197276
- AB00074672-01
-
- Inchi： 1S/C10H9NO2S/c1-6-11-8-4-7(5-10(12)13)2-3-9(8)14-6/h2-4H,5H2,1H3,(H,12,13)
- InChI Key： IWYBEKPGSYQVFQ-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2C=C(C=CC1=2)CC(=O)O
Computed Properties
- Exact Mass: 207.03547
- Monoisotopic Mass: 207.03539970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- PSA: 50.19
- LogP: 2.23180
5-Benzothiazoleaceticacid, 2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A051000288-250mg |
2-Methylbenzothiazole-5-acetic acid |
103264-09-1 | 98% | 250mg |
$777.45 | 2023-09-04 | |
| Alichem | A051000288-500mg |
2-Methylbenzothiazole-5-acetic acid |
103264-09-1 | 98% | 500mg |
$1155.09 | 2023-09-04 | |
| Alichem | A051000288-1g |
2-Methylbenzothiazole-5-acetic acid |
103264-09-1 | 98% | 1g |
$2164.79 | 2023-09-04 |
5-Benzothiazoleaceticacid, 2-methyl- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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